![molecular formula C10H15NOS B1422209 (1,3-dimethyl-6,7-dihydro-4H-thieno[3,4-c]pyran-4-yl)methanamine CAS No. 1310426-26-6](/img/structure/B1422209.png)
(1,3-dimethyl-6,7-dihydro-4H-thieno[3,4-c]pyran-4-yl)methanamine
Overview
Description
Synthesis Analysis
The synthesis of related compounds has been described in the literature. For example, new morpholine-based thieno[2,3-d]pyrimidine derivatives were designed and synthesized as anti-PI3K agents . The titled compound was purified using flash column chromatography and separated as a dark yellow powder .
Molecular Structure Analysis
The molecular structure of “(1,3-dimethyl-6,7-dihydro-4H-thieno[3,4-c]pyran-4-yl)methanamine” consists of 10 carbon atoms, 15 hydrogen atoms, 1 nitrogen atom, and 1 sulfur atom. The exact mass is 169.05613515 g/mol .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 197.3 g/mol. The compound was separated as a dark yellow powder during its synthesis .
Scientific Research Applications
Antimicrobial Activity
Thiophene derivatives have been shown to possess antimicrobial properties. They can be synthesized into novel functionalized compounds that exhibit in vitro antibacterial and antifungal activities . This suggests that our compound may also be explored for its potential use in combating microbial infections.
Crystallography Studies
Compounds with a thiophene core have been used in crystallography studies to understand molecular structures better. These studies often involve X-ray crystallography and Fourier Transform infrared (FTIR) spectroscopy . The compound could potentially be used in such studies to elucidate its structure or to form co-crystals with other molecules.
Analgesic and Anti-inflammatory Applications
Thiophene derivatives are known for their analgesic and anti-inflammatory effects . Research into similar compounds could lead to the development of new pain relief medications or anti-inflammatory drugs.
Antihypertensive Effects
Some thiophene derivatives exhibit antihypertensive activity, which could be beneficial in managing high blood pressure . Further research into our compound could uncover similar cardiovascular benefits.
Antitumor Activity
There is evidence that certain thiophene derivatives can have antitumor effects . This opens up possibilities for the compound to be investigated as a potential chemotherapeutic agent.
Corrosion Inhibition
In material science, thiophene derivatives have been used as corrosion inhibitors for metals . This application could be significant in industrial settings where metal preservation is crucial.
Optoelectronic Devices
Thiophene-based compounds are also utilized in the fabrication of light-emitting diodes (LEDs) due to their desirable electronic properties . The subject compound might find use in the development of new optoelectronic devices.
properties
IUPAC Name |
(1,3-dimethyl-6,7-dihydro-4H-thieno[3,4-c]pyran-4-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NOS/c1-6-8-3-4-12-9(5-11)10(8)7(2)13-6/h9H,3-5,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOECCLZXTDYJSL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2CCOC(C2=C(S1)C)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1,3-dimethyl-6,7-dihydro-4H-thieno[3,4-c]pyran-4-yl)methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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